Cas no 695204-35-4 (N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide)

• Product Name: N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide
• CAS No: 695204-35-4
• MF: C₂₀H₂₂FN₃O
• MW: 339.406588077545
• CID: 6500473
• PubChem ID: 976977
• Update Time: 2025-05-30

N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide
• N-(2-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)ethyl)isobutyramide
• VU0489406-1
• N-(2-{1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide
• Z57298489
• N-[2-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]ethyl]-2-methylpropanamide
• N-{2-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}-2-methylpropanamide
• F1626-0049
• AKOS001353832
• 695204-35-4

• Inchi： 1S/C20H22FN3O/c1-14(2)20(25)22-12-11-19-23-17-5-3-4-6-18(17)24(19)13-15-7-9-16(21)10-8-15/h3-10,14H,11-13H2,1-2H3,(H,22,25)
• InChI Key： NFCXLRWYJRAGKI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1CCNC(C(C)C)=O

Computed Properties

• Exact Mass: 339.17469050g/mol
• Monoisotopic Mass: 339.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide

N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide: A Comprehensive Overview

The compound with CAS No 695204-35-4, named N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzodiazole core, a fluorophenyl substituent, and an amide functional group. The combination of these structural elements endows the molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery and material science. The benzodiazole moiety is known for its aromatic stability and ability to participate in various non-covalent interactions, making it a valuable component in the design of bioactive molecules. In this compound, the benzodiazole ring is further substituted with a fluorophenyl group, which introduces electron-withdrawing effects and enhances the molecule's reactivity. This substitution pattern is particularly interesting as it may influence the compound's pharmacokinetic properties and bioavailability.

The presence of an amide group in the structure adds another layer of functionality. Amides are known for their ability to form hydrogen bonds, which can significantly impact the compound's solubility and stability. This feature makes the molecule suitable for applications in pharmaceuticals, where solubility and bioavailability are critical factors. Recent research has also explored the use of such amide-containing compounds in peptide synthesis and as inhibitors of specific enzymatic pathways.

One of the most intriguing aspects of this compound is its potential as a lead compound in drug development. The combination of a benzodiazole core, a fluorophenyl substituent, and an amide group creates a molecule with diverse interaction capabilities. Researchers have shown interest in similar compounds for their potential to target specific proteins or enzymes involved in diseases such as cancer or neurodegenerative disorders.

In addition to its biological applications, this compound has shown promise in materials science. The aromaticity and conjugation within the molecule make it a candidate for use in organic electronics or as a component in advanced materials with tailored optical or electronic properties. Recent advancements in synthetic chemistry have made it easier to produce such complex molecules with high precision, further enhancing their applicability.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Researchers have employed various strategies, including coupling reactions and ring-forming techniques, to construct the molecule efficiently. These methods not only ensure high yields but also maintain the integrity of the functional groups present in the structure.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial. Studies have shown that certain benzodiazole derivatives can undergo hydrolysis under specific conditions, leading to the formation of less complex products. This knowledge is essential for assessing the environmental impact of compounds like this one and ensuring their safe use in industrial or medical applications.

In conclusion, N-(2-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethyl)-2-methylpropanamide (CAS No 695204-35-4) represents a fascinating intersection of chemistry and biology. Its unique structure offers a wealth of opportunities for further research and development across multiple disciplines. As advancements in chemical synthesis continue to evolve, compounds like this one will undoubtedly play a pivotal role in shaping future innovations.